Cas no 142260-13-7 (2-Thiopheneheptanoic acid, 5-(2-phenylethyl)-)

2-Thiopheneheptanoic acid, 5-(2-phenylethyl)- structure
142260-13-7 structure
Product Name:2-Thiopheneheptanoic acid, 5-(2-phenylethyl)-
CAS No:142260-13-7
MF:C19H24O2S
MW:316.457664489746
CID:1311112
Update Time:2024-08-18

2-Thiopheneheptanoic acid, 5-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiopheneheptanoic acid, 5-(2-phenylethyl)-
    • Inchi: 1S/C19H24O2S/c20-19(21)11-7-2-1-6-10-17-14-15-18(22-17)13-12-16-8-4-3-5-9-16/h3-5,8-9,14-15H,1-2,6-7,10-13H2,(H,20,21)
    • InChI Key: LDBMDQITLREGRS-UHFFFAOYSA-N
    • SMILES: C1(CCCCCCC(O)=O)SC(CCC2=CC=CC=C2)=CC=1

Computed Properties

  • Exact Mass: 316.14982

Experimental Properties

  • Density: 1.120±0.06 g/cm3(Predicted)
  • Boiling Point: 464.0±33.0 °C(Predicted)
  • PSA: 37.3
  • pka: 4.77±0.10(Predicted)
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